Cas no 1864052-61-8 (3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride
• CAS No: 1864052-61-8
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD28017000
• CID: 4709314
• PubChem ID: 76145513
• Update Time: 2025-06-08

3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)thiazolidine-2,4-dione hydrochloride
• 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride

• MDL： MFCD28017000
• Inchi： 1S/C6H8N2O2S.ClH/c9-5-3-11-6(10)8(5)4-1-7-2-4;/h4,7H,1-3H2;1H
• InChI Key： PPEMWSSELLFNDV-UHFFFAOYSA-N
• SMILES： Cl.S1CC(N(C1=O)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 74.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride

Introduction to 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 1864052-61-8)

3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1864052-61-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework comprising an azetidine ring fused with a thiazolidine core, has garnered attention due to its potential biological activities and mechanistic appeal. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural motif of 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride positions it as a promising scaffold for exploring novel pharmacological interactions. The presence of both azetidine and thiazolidine rings introduces distinct chemical functionalities that can interact with biological targets in diverse ways. These rings are known for their ability to mimic natural heterocycles found in bioactive molecules, thereby facilitating the design of compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds as therapeutic agents due to their versatility and efficacy. The thiazolidine core, in particular, is widely recognized for its role in various pharmacophores, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticoagulants. When combined with the azetidine moiety, the resulting structure may exhibit complementary biological properties that could be exploited for multitarget drug design.

One of the most compelling aspects of 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride is its potential as a lead compound for further derivatization. The reactive sites within the molecule, such as the carbonyl groups and the nitrogen atoms in the heterocyclic rings, provide numerous opportunities for chemical modification. This flexibility allows medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound by introducing various substituents or functional groups.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising candidates like 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride. These methods allow researchers to predict binding interactions with target proteins with high accuracy, thereby accelerating the drug discovery process.

The compound's relevance extends beyond its structural features. Its hydrochloride salt form not only improves solubility but also enhances bioavailability upon administration. This is particularly important in pharmaceutical development, where optimal absorption and distribution are critical for therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various conditions makes it a practical choice for formulation and storage.

Current research in heterocyclic chemistry has highlighted the importance of scaffold hopping—designing new molecular frameworks by modifying existing structures—to overcome resistance mechanisms and improve drug efficacy. 3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride represents an excellent example of such an approach. By integrating two distinct heterocyclic systems into a single molecule, researchers can explore novel interactions that may lead to breakthroughs in treating complex diseases.

In conclusion,3-(azetidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 1864052-61-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and favorable physicochemical properties make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,this compound holds promise as a foundation for developing next-generation therapeutics that address unmet medical needs.